Excelsnin
Excelsnin
Brand Name:
Vulcanchem
CAS No.:
15218-17-4
VCID:
VC21055714
InChI:
InChI=1S/C22H28N2O4/c1-27-13-4-5-17-16(9-13)14-7-8-24-11-12-3-6-19(25)20(22(26)28-2)15(12)10-18(24)21(14)23-17/h4-5,9,12,15,18-20,23,25H,3,6-8,10-11H2,1-2H3/t12-,15-,18-,19-,20-/m0/s1
SMILES:
COC1=CC2=C(C=C1)NC3=C2CCN4C3CC5C(C4)CCC(C5C(=O)OC)O
Molecular Formula:
C22H28N2O4
Molecular Weight:
384.5 g/mol
Excelsnin
CAS No.: 15218-17-4
Cat. No.: VC21055714
Molecular Formula: C22H28N2O4
Molecular Weight: 384.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15218-17-4 |
|---|---|
| Molecular Formula | C22H28N2O4 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | methyl (1S,15R,18S,19S,20S)-18-hydroxy-7-methoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
| Standard InChI | InChI=1S/C22H28N2O4/c1-27-13-4-5-17-16(9-13)14-7-8-24-11-12-3-6-19(25)20(22(26)28-2)15(12)10-18(24)21(14)23-17/h4-5,9,12,15,18-20,23,25H,3,6-8,10-11H2,1-2H3/t12-,15-,18-,19-,20-/m0/s1 |
| Standard InChI Key | NXFSMEXZBFREEO-FGGCEEDFSA-N |
| Isomeric SMILES | COC1=CC2=C(C=C1)NC3=C2CCN4[C@H]3C[C@H]5[C@H](C4)CC[C@@H]([C@H]5C(=O)OC)O |
| SMILES | COC1=CC2=C(C=C1)NC3=C2CCN4C3CC5C(C4)CCC(C5C(=O)OC)O |
| Canonical SMILES | COC1=CC2=C(C=C1)NC3=C2CCN4C3CC5C(C4)CCC(C5C(=O)OC)O |
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